Cas no 2368223-57-6 (methyl-d3 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate-3,4-d2)

methyl-d3 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate-3,4-d2 structure
2368223-57-6 structure
Product Name:methyl-d3 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate-3,4-d2
CAS No:2368223-57-6
MF:C12H17BO4S
MW:273.167791128159
CID:6823584
PubChem ID:172400232
Update Time:2025-03-01

methyl-d3 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate-3,4-d2 Chemical and Physical Properties

Names and Identifiers

    • methyl-d3 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate-3,4-d2
    • 2368223-57-6
    • CS-20473
    • Inchi: 1S/C12H17BO4S/c1-11(2)12(3,4)17-13(16-11)9-7-6-8(18-9)10(14)15-5/h6-7H,1-5H3/i5D3,6D,7D
    • InChI Key: LMWIOYXSRDMVLD-XUJUUXFNSA-N
    • SMILES: S1C(C(=O)OC([2H])([2H])[2H])=C([2H])C([2H])=C1B1OC(C)(C)C(C)(C)O1

Computed Properties

  • Exact Mass: 273.1254441Da
  • Monoisotopic Mass: 273.1254441Da
  • Isotope Atom Count: 5
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 73Ų
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